Cas no 1330281-50-9 (6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride)

• Product name: 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• CAS No: 1330281-50-9
• MF: C₁₈H₂₂ClN₃O₂S₂
• MW: 411.969180583954
• CID: 5969502
• PubChem ID: 16833090

6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride
• 6-ethyl-2-[(4-methylsulfanylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide:hydrochloride
• 1330281-50-9
• AKOS026682029
• 6-ethyl-2-(4-(methylthio)benzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-ethyl-2-[4-(methylsulfanyl)benzamido]-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride
• 6-ethyl-2-[(4-methylsulfanylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride
• F2555-0136

• Inchi： 1S/C18H21N3O2S2.ClH/c1-3-21-9-8-13-14(10-21)25-18(15(13)16(19)22)20-17(23)11-4-6-12(24-2)7-5-11;/h4-7H,3,8-10H2,1-2H3,(H2,19,22)(H,20,23);1H
• InChI Key： ITPFXKDBHYHNLU-UHFFFAOYSA-N
• SMILES： C1N(CC)CCC2C(C(N)=O)=C(NC(=O)C3=CC=C(SC)C=C3)SC1=2.[H]Cl

Computed Properties

• Exact Mass: 411.0841970g/mol
• Monoisotopic Mass: 411.0841970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 497
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno2,3-cpyridine-3-carboxamide hydrochloride

Research Briefing on 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1330281-50-9)

In recent years, the compound 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride (CAS: 1330281-50-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thienopyridine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

The structural complexity of 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride suggests its versatility in drug design. Recent studies have focused on its synthesis and optimization, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its suitability for further pharmacological evaluation. The hydrochloride salt form enhances its solubility, a critical factor for bioavailability in preclinical models.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against specific kinase targets implicated in inflammatory and oncogenic pathways. In vitro assays using cell lines derived from various cancers demonstrated dose-dependent inhibition of cell proliferation, with IC50 values in the low micromolar range. Mechanistic studies suggest that the compound disrupts critical signaling cascades, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in malignancies. These findings position it as a candidate for further development in oncology therapeutics.

Beyond its anticancer potential, preliminary data indicate that 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride may also have applications in treating inflammatory disorders. Animal models of rheumatoid arthritis and inflammatory bowel disease have shown reduced disease severity upon administration of the compound, likely due to its modulation of pro-inflammatory cytokines. However, comprehensive toxicology studies are still underway to assess its safety profile and potential side effects.

In conclusion, 6-ethyl-2-4-(methylsulfanyl)benzamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxamide hydrochloride represents a multifaceted molecule with significant therapeutic promise. Ongoing research aims to elucidate its full mechanistic spectrum and optimize its pharmacokinetic properties for clinical translation. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its development, potentially leading to novel treatments for cancer and inflammatory diseases in the near future.